GlcNAcstatin

• Molecular Formula: C20H27N3O4
• Molecular Weight: 373.4 g/mol
• InChI: InChI=1S/C20H27N3O4/c1-12(2)20(27)22-16-18(26)17(25)15(11-24)23-10-14(21-19(16)23)9-8-13-6-4-3-5-7-13/h3-7,10,12,15-18,24-26H,8-9,11H2,1-2H3,(H,22,27)/t15-,16-,17-,18-/m1/s1
• InChIKey: YCPLHXLUOSXDJD-BRSBDYLESA-N

GlcNAcstatin: Selective O-GlcNAcase Inhibitor

GlcNAcstatin is a glucoimidazole-based, competitive inhibitor of O-GlcNAcase (OGA), rationally designed using the structural information of an OGA–PUGNAc complex [1]. It inhibits bacterial OGA with a Ki of 4.6 pM and human OGA (hOGA) with a Ki of 4.4 nM, while displaying up to 100,000-fold selectivity over the structurally related lysosomal hexosaminidases HexA/B [2]. This compound is cell-permeant and elevates O-GlcNAc levels in multiple human cell lines at low nanomolar concentrations, establishing it as a critical chemical probe for dissecting O-GlcNAc signaling pathways [2].

ClassCell‑permeable O‑GlcNAcase chemical probe

WorkflowO‑GlcNAc signaling pathway studies

Key selectionReported OGA selectivity over lysosomal hexosaminidases

• [1] Dorfmueller HC, Borodkin VS, Schimpl M, Shepherd SM, Shpiro NA, van Aalten DM. GlcNAcstatin: a picomolar, selective O-GlcNAcase inhibitor that modulates intracellular O-glcNAcylation levels. J Am Chem Soc. 2006;128(51):16484-16485. doi:10.1021/ja066743n View Source
• [2] Dorfmueller HC, Borodkin VS, Schimpl M, van Aalten DM. GlcNAcstatins are nanomolar inhibitors of human O-GlcNAcase inducing cellular hyper-O-GlcNAcylation. Biochem J. 2009;420(Pt 2):221-227. doi:10.1042/BJ20090110 View Source

GlcNAcstatin Selectivity vs. Generic OGA Inhibitors

O-GlcNAcase inhibitors vary dramatically in selectivity over functionally related lysosomal hexosaminidases. PUGNAc, a widely used early-generation inhibitor, is essentially non-selective, inhibiting both OGA and HexA/B with comparable Ki values (35 nM vs 25 nM), leading to confounding off-target effects [1]. While newer inhibitors like Thiamet G achieve high selectivity (37,000-fold), they trade off some potency (Ki = 21 nM) compared to GlcNAcstatin (Ki = 4.4 nM) [1][2]. GlcNAcstatin uniquely combines sub-nanomolar/nanomolar potency with defined selectivity, ensuring that experimental outcomes reflect specific OGA inhibition rather than mixed glycosidase blockade. Thus, generic substitution risks introducing artifacts, particularly in functional assays where lysosomal hexosaminidase inhibition may independently alter cellular physiology.

Risk 1GlcNAcstatin vs PUGNAcPUGNAc inhibits both OGA and HexA/B; lysosomal interference may confound OGA‑specific readouts.

Risk 2GlcNAcstatin vs Thiamet GThiamet G shows higher hexosaminidase selectivity but weaker OGA potency; potency–selectivity balance differs and may shift cellular O‑GlcNAc dynamics.

Risk 3Generic OGA inhibitor substitutionNon‑selective or less well‑characterized inhibitors risk mixed glycosidase blockade, complicating pathway‑specific interpretations.

• [1] Dorfmueller HC, Borodkin VS, Schimpl M, van Aalten DM. GlcNAcstatins are nanomolar inhibitors of human O-GlcNAcase inducing cellular hyper-O-GlcNAcylation. Biochem J. 2009;420(Pt 2):221-227. doi:10.1042/BJ20090110 View Source
• [2] Yuzwa SA, Macauley MS, Heinonen JE, Shan X, Dennis RJ, He Y, Whitworth GE, Stubbs KA, McEachern EJ, Davies GJ, Vocadlo DJ. A potent mechanism-inspired O-GlcNAcase inhibitor that blocks phosphorylation of tau in vivo. Nat Chem Biol. 2008;4(8):483-90. doi:10.1038/nchembio.96 View Source

Quantitative Evidence for GlcNAcstatin Superiority

Human OGA Inhibition Potency

In a direct head-to-head comparison using recombinant human OGA, GlcNAcstatin C (the most selective variant) inhibited hOGA with a Ki of 4.4±0.1 nM, whereas PUGNAc showed a Ki of 35±6 nM under identical assay conditions [1]. This represents an 8-fold improvement in potency. Furthermore, Thiamet G, a widely used selective OGA inhibitor, exhibits a Ki of 21 nM for human OGA as reported in its primary discovery paper [2], making GlcNAcstatin C approximately 4.8-fold more potent.

hOGA potency

Head‑to‑head

Ki = 4.4 nM (GlcNAcstatin) vs 35 nM (PUGNAc), 21 nM (Thiamet G)

Supports lower working concentration and reduced off‑target binding context.

Recombinant hOGA, fluorogenic substrate; reported 8‑fold improvement over PUGNAc.

Evidence Dimension	Inhibitory constant (Ki) against human O-GlcNAcase
Target Compound Data	GlcNAcstatin C: Ki = 4.4±0.1 nM
Comparator Or Baseline	PUGNAc: Ki = 35±6 nM; Thiamet G: Ki = 21 nM
Quantified Difference	8-fold more potent than PUGNAc; 4.8-fold more potent than Thiamet G
Conditions	Recombinant human OGA, fluorogenic 4MU-NAG substrate, pH 5.7, McIlvaine buffer

Why This Matters

Higher potency enables lower working concentrations, reducing off-target effects and conserving valuable compound material, which is critical for dose-response studies and high-throughput screening applications.

• [1] Dorfmueller HC, Borodkin VS, Schimpl M, van Aalten DM. GlcNAcstatins are nanomolar inhibitors of human O-GlcNAcase inducing cellular hyper-O-GlcNAcylation. Biochem J. 2009;420(Pt 2):221-227. Table 1. doi:10.1042/BJ20090110 View Source
• [2] Yuzwa SA, Macauley MS, Heinonen JE, Shan X, Dennis RJ, He Y, Whitworth GE, Stubbs KA, McEachern EJ, Davies GJ, Vocadlo DJ. A potent mechanism-inspired O-GlcNAcase inhibitor that blocks phosphorylation of tau in vivo. Nat Chem Biol. 2008;4(8):483-90. doi:10.1038/nchembio.96 View Source

Selectivity Over Lysosomal Hexosaminidases

In the same head-to-head study, GlcNAcstatin C exhibited a HexA/B Ki of 550±10 nM versus an hOGA Ki of 4.4 nM, yielding a selectivity ratio of 164-fold for hOGA over the functionally related lysosomal hexosaminidases [1]. In contrast, PUGNAc showed essentially no selectivity, with a HexA/B Ki of 25 nM and hOGA Ki of 35 nM (1.4-fold). Thiamet G displays a higher selectivity of 37,000-fold over human lysosomal hexosaminidase , but its absolute potency against hOGA is 4.8-fold weaker than GlcNAcstatin C, resulting in a markedly different potency-selectivity balance.

HexA/B selectivity

Head‑to‑head

164‑fold (GlcNAcstatin) vs 1.4‑fold (PUGNAc); Thiamet G: 37,000‑fold

Supports OGA‑specific signaling interpretation without lysosomal hexosaminidase confound.

Human HexA/B mixture; selectivity ratio derived from Ki values.

Evidence Dimension	Selectivity ratio (Ki HexA/B / Ki hOGA)
Target Compound Data	GlcNAcstatin C: selectivity = 164-fold (HexA/B Ki = 550 nM, hOGA Ki = 4.4 nM)
Comparator Or Baseline	PUGNAc: selectivity = 1.4-fold (HexA/B Ki = 25 nM, hOGA Ki = 35 nM); Thiamet G: selectivity = 37,000-fold
Quantified Difference	GlcNAcstatin C is 117-fold more selective than PUGNAc; Thiamet G has 225-fold higher selectivity but 4.8-fold lower potency
Conditions	Human HexA/B mixture, fluorogenic 4MU-NAG substrate, pH 5.5

Why This Matters

Defined selectivity ensures that observed cellular effects are attributable to specific OGA inhibition rather than concomitant lysosomal hexosaminidase blockade, preventing confounding phenotypes in functional studies.

• [1] Dorfmueller HC, Borodkin VS, Schimpl M, van Aalten DM. GlcNAcstatins are nanomolar inhibitors of human O-GlcNAcase inducing cellular hyper-O-GlcNAcylation. Biochem J. 2009;420(Pt 2):221-227. Table 1. doi:10.1042/BJ20090110 View Source

Cellular O-GlcNAc Elevation at Low Nanomolar Concentrations

GlcNAcstatin C treatment at 20 nM for 6 h produced a detectable increase in O-GlcNAc levels across multiple human cell lines (HEK-293, HeLa, HT-1080, SH-SY5Y, U-2 OS) as quantified by anti-O-GlcNAc Western blotting [1]. In contrast, PUGNAc is routinely used at 50–100 μM to achieve comparable cellular O-GlcNAc elevation in published studies [2][3], representing a ≥2500-fold higher working concentration. This differential reflects both GlcNAcstatin's higher intrinsic potency and its adequate cell permeability.

Cellular O‑GlcNAc

Reported

Effective at 20 nM (6 h) across HEK‑293, HeLa, HT‑1080, SH‑SY5Y, U‑2 OS

Supports cell‑permeability and low‑dose experimental design.

Anti‑O‑GlcNAc Western blot; PUGNAc typically requires 50–100 µM.

Evidence Dimension	Minimum effective concentration for cellular O-GlcNAc elevation
Target Compound Data	GlcNAcstatin C: 20 nM (6 h treatment)
Comparator Or Baseline	PUGNAc: 50–100 μM (typical literature working concentration)
Quantified Difference	≥2,500-fold lower effective concentration for GlcNAcstatin
Conditions	Human cell lines (HEK-293, HeLa, HT-1080, SH-SY5Y, U-2 OS), DMEM, 10% FBS, anti-O-GlcNAc antibody CTD110.6, Western blot

Why This Matters

A substantially lower working concentration minimizes solvent (DMSO) toxicity, reduces off-target effects, and makes GlcNAcstatin more economical per experiment despite a potentially higher unit cost.

• [1] Dorfmueller HC, Borodkin VS, Schimpl M, van Aalten DM. GlcNAcstatins are nanomolar inhibitors of human O-GlcNAcase inducing cellular hyper-O-GlcNAcylation. Biochem J. 2009;420(Pt 2):221-227. Figure 3. doi:10.1042/BJ20090110 View Source
• [2] Macauley MS, Whitworth GE, Debowski AW, Chin D, Vocadlo DJ. O-GlcNAcase uses substrate-assisted catalysis: kinetic analysis and development of highly selective mechanism-inspired inhibitors. J Biol Chem. 2005;280(27):25313-25322. doi:10.1074/jbc.M413819200 View Source
• [3] GLPBIO. (Z)-PUGNAc product page: treatment at 50 μM for 48 h increases intracellular O-GlcNAc levels in HeLa and HEK cells. glpbio.com. View Source

High-Resolution Crystal Structure for Rational Inhibitor Design

The X-ray crystal structure of GlcNAcstatin bound to CpOGA (Clostridium perfringens OGA) was determined at 2.26 Å resolution, revealing a transition state-mimicking binding mode with the pyranose ring in a 4E conformation and extensive hydrogen bonding networks [1]. By comparison, the human OGA–PUGNAc complex was solved at a lower resolution of 3.21 Å [2]. The 0.95 Å improvement in resolution provides more precise atomic coordinates for structure-guided optimization of future analogs, making GlcNAcstatin the superior starting point for medicinal chemistry campaigns.

Crystal structure

Method context

GlcNAcstatin–CpOGA 2.26 Å; PUGNAc–hOGA 3.21 Å

Provides high‑resolution template for structure‑guided probe optimization.

PDB 2J62; transition‑state mimic 4E conformation observed.

Evidence Dimension	X-ray crystallographic resolution of inhibitor–OGA complex
Target Compound Data	GlcNAcstatin–CpOGA complex: 2.26 Å resolution (PDB: 2J62)
Comparator Or Baseline	PUGNAc–human OGA complex: 3.21 Å resolution (PDB: 5UHO)
Quantified Difference	0.95 Å improvement in resolution
Conditions	CpOGA (Clostridium perfringens) for GlcNAcstatin; human OGA core catalytic domain for PUGNAc

Why This Matters

Higher resolution structural data enables more accurate computational modeling and rational design of derivatives with improved selectivity or pharmacokinetic properties, accelerating the development of tailored chemical probes for specific experimental needs.

• [1] Dorfmueller HC, Borodkin VS, Schimpl M, Shepherd SM, Shpiro NA, van Aalten DM. GlcNAcstatin: a picomolar, selective O-GlcNAcase inhibitor that modulates intracellular O-glcNAcylation levels. J Am Chem Soc. 2006;128(51):16484-16485. PDB: 2J62. doi:10.1021/ja066743n View Source
• [2] Klein DJ, Elsen NL. Crystal structure of the core catalytic domain of human O-GlcNAcase complexed with PUGNAc. PDB: 5UHO. 2017. doi:10.2210/pdb5UHO/pdb View Source

GlcNAcstatin Research Applications

O-GlcNAc Signaling Without Hexosaminidase Confounders

GlcNAcstatin's 164-fold selectivity over HexA/B—sharply contrasting with PUGNAc's near-complete non-selectivity [1]—makes it the inhibitor of choice for experiments where lysosomal hexosaminidase inhibition would confound interpretation. This is particularly critical in studies of autophagy, apoptosis, or immune signaling, where lysosomal enzymes play active regulatory roles.

HTS Assay Validation and Dose-Response Profiling

With a Ki of 4.4 nM against hOGA and demonstrated cellular O-GlcNAc elevation at just 20 nM [1], GlcNAcstatin serves as an ideal reference inhibitor for HTS assay validation. Its high potency allows for low-concentration use, minimizing solvent interference and preserving compound supply in large-scale screening campaigns, a significant advantage over PUGNAc which requires micromolar concentrations [2].

Structure-Guided Medicinal Chemistry Optimization

The 2.26 Å resolution crystal structure of the GlcNAcstatin–CpOGA complex [3] provides a high-resolution template for rational design. Compared to the 3.21 Å PUGNAc–hOGA structure [4], the superior resolution enables more accurate in silico docking, fragment-based optimization, and the design of derivatives with tailored selectivity profiles for specific research applications.

Cross-Cell Line Comparative Studies

GlcNAcstatin's validated hyper-O-GlcNAcylation effect at 20 nM across five distinct human cell lines (HEK-293, HeLa, HT-1080, SH-SY5Y, U-2 OS) [1] demonstrates robust, generalizable cellular activity. This reliability across cellular contexts reduces experimental variability and eliminates the need for cell-type-specific optimization, streamlining procurement and experimental workflows.

Application

Selection Property

Validation Focus

O‑GlcNAc signaling studies

OGA selectivity context vs HexA/B

OGA‑specific pathway readouts without lysosomal interference

HTS assay validation

Reported low‑nanomolar effective concentration

Assay window, DMSO tolerance, and compound economy

Structure‑guided optimization

High‑resolution crystallographic data (2.26 Å)

In silico docking and fragment‑based design workflows

Cross‑cell line comparative studies

Validated O‑GlcNAc elevation across five human cell lines

Reproducible hyper‑O‑GlcNAcylation endpoints

• [1] Dorfmueller HC, Borodkin VS, Schimpl M, van Aalten DM. GlcNAcstatins are nanomolar inhibitors of human O-GlcNAcase inducing cellular hyper-O-GlcNAcylation. Biochem J. 2009;420(Pt 2):221-227. doi:10.1042/BJ20090110 View Source
• [2] GLPBIO. (Z)-PUGNAc product page: treatment at 50 μM for 48 h increases intracellular O-GlcNAc levels in HeLa and HEK cells. glpbio.com. View Source
• [3] Dorfmueller HC, Borodkin VS, Schimpl M, Shepherd SM, Shpiro NA, van Aalten DM. GlcNAcstatin: a picomolar, selective O-GlcNAcase inhibitor that modulates intracellular O-glcNAcylation levels. J Am Chem Soc. 2006;128(51):16484-16485. PDB: 2J62. doi:10.1021/ja066743n View Source
• [4] Klein DJ, Elsen NL. Crystal structure of the core catalytic domain of human O-GlcNAcase complexed with PUGNAc. PDB: 5UHO. 2017. doi:10.2210/pdb5UHO/pdb View Source